2-(4,5-dichloro-1H-indol-3-yl)acetic acid

• CAS No.: 98639-99-7
• Molecular Formula: C10H7Cl2NO2
• Molecular Weight: 244.07 g/mol
• IUPAC Name: 2-(4,5-dichloro-1H-indol-3-yl)acetic acid
• InChI: InChI=1S/C10H7Cl2NO2/c11-6-1-2-7-9(10(6)12)5(4-13-7)3-8(14)15/h1-2,4,13H,3H2,(H,14,15)
• InChI Key: JOHFBANJLDVFAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1NC=C2CC(=O)O)Cl)Cl

Description

2-(4,5-dichloro-1H-indol-3-yl)acetic acid is a useful research compound. Its molecular formula is C10H7Cl2NO2 and its molecular weight is 244.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

An aqueous solution prepared by dissolving 120 mg of potassium carbonate in 2.5 ml of water was added to a solution of 44 mg of methyl 4,5-dichloroindole-3-acetate in 5 ml of methanol. The mixture was refluxed for 1.5 hours, after which the methanol was removed by distillation under reduced pressure, and the aqueous solution thus obtained was extracted with ethyl acetate. The aqueous phase was acidified with 1N hydrochloric acid and extracted with ethyl acetate. The ethyl acetate phase was washed with distilled water and a saturated aqueous sodium chloride solution and dried over anhydrous sodium sulfate, and the solvent was removed by distillation under reduced pressure to obtain a crude product. The crude product was purified by a silica gel thin-layer chromatography to obtain 30 mg of 4,5-dichloroindole-3-acetic acid.